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A Comparative Guide to the Chemical
Resistance of High-Performance Polymers
For researchers, scientists, and professionals in drug development, selecting materials with the

appropriate chemical resistance is paramount to ensuring the integrity and longevity of

laboratory equipment and components. This guide provides a detailed comparison of the

chemical resistance of polymers synthesized using trimellitic anhydride chloride, namely

Polyamide-imide (PAI), against other high-performance polymers such as Polyimide (PI) and

Polyetheretherketone (PEEK).

Polymers derived from trimellitic anhydride chloride, particularly Polyamide-imides (PAI), are

renowned for their exceptional thermal stability, mechanical strength, and chemical inertness,

making them suitable for demanding applications.[1][2] This guide offers a comparative

analysis of their performance alongside other leading polymers, supported by experimental

data and standardized testing protocols.

Comparative Chemical Resistance Data
The following table summarizes the chemical resistance of PAI, PI, and PEEK against a range

of common chemicals. The ratings are based on immersion testing, with performance

evaluated by changes in material properties such as weight, dimensions, and mechanical

strength.
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Chemical Agent
Polyamide-imide
(PAI)

Polyimide (PI)
Polyetheretherketo
ne (PEEK)

Acids (Dilute) Excellent Excellent Excellent

Acetic Acid (10%) Excellent Excellent Excellent

Hydrochloric Acid

(10%)
Excellent Excellent Excellent

Sulfuric Acid (10%) Excellent Excellent Excellent

Acids (Concentrated)

Acetic Acid, Glacial Good Good Good

Hydrochloric Acid

(37%)
Fair Good Good

Nitric Acid (70%) Poor Fair Poor

Sulfuric Acid (98%) Poor Poor Poor

Bases

Sodium Hydroxide

(10%)
Good Excellent Excellent

Sodium Hydroxide

(50%)
Fair Good Good

Ammonium Hydroxide

(28%)
Good Excellent Excellent

Organic Solvents

Acetone Excellent Excellent Excellent

Ethanol Excellent Excellent Excellent

Isopropanol Excellent Excellent Excellent

Toluene Excellent Excellent Excellent

Xylene Excellent Excellent Excellent
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Dichloromethane Good Good Good

N-Methyl-2-

pyrrolidone (NMP)
Good Good Good

Hydrocarbons

Gasoline Excellent Excellent Excellent

Jet Fuel (JP-8) Excellent Excellent Excellent

Hydraulic Fluid

(Skydrol®)
Excellent Excellent Good

Other

Deionized Water Excellent Excellent Excellent

Steam Fair Good Excellent

Hydrogen Peroxide

(30%)
Good Good Good

Rating Key:

Excellent: No significant change in properties.

Good: Minor, acceptable changes in properties.

Fair: Moderate changes in properties; use with caution.

Poor: Significant degradation; not recommended for use.

Experimental Protocols
The chemical resistance data presented is primarily based on methodologies outlined in the

ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical

Reagents.[3][4][5]

ASTM D543 Immersion Test Protocol
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This test is designed to determine the changes in properties of a plastic material after

immersion in a chemical reagent.

1. Specimen Preparation:

Standard test specimens (e.g., tensile bars, disks) are prepared from the polymer materials

(PAI, PI, PEEK).

The initial weight and dimensions (length, width, thickness) of each specimen are accurately

measured and recorded.

2. Immersion Procedure:

A sufficient number of specimens for each material are fully immersed in the specified

chemical reagent at a controlled temperature, typically 23°C (73°F).

The immersion period is standardized, often ranging from 24 hours to 7 days or longer,

depending on the application requirements.

3. Post-Immersion Analysis:

After the immersion period, the specimens are removed from the chemical, gently wiped dry,

and immediately re-weighed and re-measured.

The percentage change in weight and dimensions is calculated.

Visual inspection is performed to note any changes in appearance, such as discoloration,

swelling, cracking, or crazing.

Mechanical properties, most commonly tensile strength and elongation at break, are tested

according to relevant ASTM standards (e.g., ASTM D638 for tensile properties).

The results are compared to control specimens that were not immersed in any chemical.

4. Reporting:

The report includes the percentage change in weight, dimensions, and mechanical

properties, as well as a description of any visual changes.
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Polymer Selection Workflow
The selection of a chemically resistant polymer for a specific application is a critical decision

that involves evaluating several factors. The following diagram illustrates a logical workflow to

guide this process.
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A logical workflow for selecting a chemically resistant polymer.
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Conclusion
Polymers synthesized with trimellitic anhydride chloride, such as Polyamide-imide, offer a

robust solution for applications demanding high chemical resistance, particularly against a wide

array of organic solvents and dilute acids.[6][7] However, for environments with strong bases or

high-temperature steam, Polyetheretherketone (PEEK) may present a more suitable

alternative. Polyimides (PI) also demonstrate broad chemical resistance and are a strong

candidate for many applications.[8][9] The selection of the optimal polymer ultimately depends

on a thorough evaluation of the specific chemical environment, temperature, and mechanical

stresses the material will encounter. The provided data and experimental protocols serve as a

valuable resource for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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